Cas no 30954-21-3 (Allo-3α-tetrahydro Cortisol 3-O-β-D-Glucuronide)
30954-21-3 structure
Product Name:Allo-3α-tetrahydro Cortisol 3-O-β-D-Glucuronide
CAS No:30954-21-3
MF:C27H42O11
MW:542.615789890289
CID:1061421
PubChem ID:121232932
Update Time:2025-07-30
Allo-3α-tetrahydro Cortisol 3-O-β-D-Glucuronide Chemical and Physical Properties
Names and Identifiers
-
- Allo-3α-tetrahydro Cortisol 3-O-β-D-Glucuronide
- (2S,3S,4S,5R,6R)-6-[[(3R,5S,8S,10S,11S,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydro
- 11β,17,21-trihydroxy-20-oxo-5α-pregnan-3α-yl β
- ALLO-3A-TETRAHYDRO CORTISOL 3-O-B-D-GLUCURONIDE
- A,11
- A,17,21-trihydroxy-20-oxo-5
- A,5
- A-D-Glucopyranosiduronic Acid
- A-D-Glucuronide
- Allo-3
- Allotetrahydrocortisol 3-Glucuronide
- A-pregnan-3
- A-tetrahydro Cortisol 3-O-
- A-Tetrahydrocortisol-3-monoglucuronide
- A-yl
- (2S,3S,4S,5R,6R)-6-[[(3R,5S,8S,10S,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
- DTXSID00746971
- 30954-21-3
- (3alpha,5alpha,9xi)-11,17,21-Trihydroxy-20-oxopregnan-3-yl beta-D-glucopyranosiduronic acid
- Allo-3alpha-tetrahydro Cortisol 3-O-beta-D-Glucuronide
-
- Inchi: 1S/C27H42O11/c1-25-7-5-13(37-24-21(33)19(31)20(32)22(38-24)23(34)35)9-12(25)3-4-14-15-6-8-27(36,17(30)11-28)26(15,2)10-16(29)18(14)25/h12-16,18-22,24,28-29,31-33,36H,3-11H2,1-2H3,(H,34,35)/t12-,13+,14-,15-,16?,18?,19-,20-,21+,22-,24+,25-,26-,27-/m0/s1
- InChI Key: OZINUFSVVJAFHD-SHHSTTTJSA-N
- SMILES: OC1C[C@]2(C)[C@@](C(CO)=O)(CC[C@H]2[C@@H]2CC[C@H]3C[C@@H](CC[C@]3(C)C21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)O
Computed Properties
- Exact Mass: 542.27300
- Monoisotopic Mass: 542.27271215g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 38
- Rotatable Bond Count: 5
- Complexity: 944
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 194Ų
Experimental Properties
- PSA: 194.21000
- LogP: -0.43020
Allo-3α-tetrahydro Cortisol 3-O-β-D-Glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-479471-1mg |
Allo-3α-tetrahydro Cortisol-d5 3-O-β-D-Glucuronide, |
30954-21-3 | 1mg |
¥3685.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-479471-1 mg |
Allo-3α-tetrahydro Cortisol-d5 3-O-β-D-Glucuronide, |
30954-21-3 | 1mg |
¥3,685.00 | 2023-07-11 |
Allo-3α-tetrahydro Cortisol 3-O-β-D-Glucuronide Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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